Cas no 647029-22-9 (Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-)

• Product name: Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
• CAS No: 647029-22-9
• MF: C₁₀H₁₂O₃
• MW: 180.20048
• CID: 417928
• PubChem ID: 11252337

Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
• 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]ethanone
• 647029-22-9
• DTXSID30460118

• Inchi： InChI=1S/C10H12O3/c1-6-3-8(5-11)10(13)9(4-6)7(2)12/h3-4,11,13H,5H2,1-2H3
• InChI Key： ZHXRVXUUAHVLEW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C(=O)C)O)CO

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5Ų